Cas no 1321714-76-4 (4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid)

• Product Name: 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid
• CAS No: 1321714-76-4
• MF: C₂₅H₁₈N₄O₅
• MW: 454.434225559235
• CID: 6088932
• PubChem ID: 18558837
• Update Time: 2025-10-29

4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid
• Benzoic acid, 4-[[(2Z)-3-[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]-1-oxo-2-propen-1-yl]amino]-
• 4-[(2Z)-3-[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamido]benzoic acid
• 1321714-76-4
• F1218-1829
• 4-[[(Z)-3-[3-(3-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enoyl]amino]benzoic acid
• (Z)-4-(3-(3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylamido)benzoic acid
• AKOS024603771

• Inchi： 1S/C25H18N4O5/c30-23(26-20-12-9-17(10-13-20)25(31)32)14-11-19-16-28(21-6-2-1-3-7-21)27-24(19)18-5-4-8-22(15-18)29(33)34/h1-16H,(H,26,30)(H,31,32)/b14-11-
• InChI Key： UCKBQAXLKOQACE-KAMYIIQDSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)/C=C\C2=CN(C3=CC=CC=C3)N=C2C2=CC=CC([N+]([O-])=O)=C2)C=C1

Computed Properties

• Exact Mass: 454.12771969g/mol
• Monoisotopic Mass: 454.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 766.2±60.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid

Introduction to 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid (CAS No. 1321714-76-4)

4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid, identified by its CAS number 1321714-76-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to a class of heterocyclic compounds featuring a benzoic acid core conjugated with a pyrazole ring, further functionalized with an amide and an unsaturated side chain. The presence of a 3-nitrophenyl substituent and the specific arrangement of the atoms contribute to its unique chemical properties and potential biological activities.

The compound’s molecular structure is characterized by its rigidity and the presence of multiple functional groups, which make it an attractive candidate for further investigation in drug discovery. The pyrazole ring, known for its role in various bioactive molecules, provides a scaffold that can be modulated to enhance binding affinity and selectivity. Additionally, the amide group introduces polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 3-nitrophenyl moiety may interact with aromatic pockets in protein targets, while the pyrazole ring could engage in π-stacking interactions. These insights have guided the design of derivatives aimed at improving pharmacokinetic profiles and therapeutic efficacy.

In vitro studies have begun to explore the potential biological activities of 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid. Initial findings indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The nitro group’s redox-active nature suggests that it could modulate cellular signaling cascades, making this compound a promising candidate for therapeutic applications in conditions such as arthritis or neuroinflammation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves constructing the pyrazole ring, introducing the amide functionality, and incorporating the 3-nitrophenyl substituent. Advances in green chemistry have encouraged the development of more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption. These efforts align with global trends toward environmentally responsible chemical synthesis.

One particularly intriguing aspect of this molecule is its potential to act as a scaffold for structure-based drug design. By leveraging high-throughput screening techniques combined with computational predictions, researchers can rapidly identify analogs with enhanced potency or selectivity. This approach has been successfully applied to other complex molecules, suggesting that 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid could be similarly optimized for clinical development.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Pyrazole derivatives, in particular, have been extensively studied for their diverse biological activities. The combination of a benzoic acid moiety with a pyrazole ring offers a rich chemical space for innovation. As our understanding of molecular interactions deepens, compounds like 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamidobenzoic acid (CAS No. 1321714-76-4) are poised to play pivotal roles in next-generation therapeutics.

Future research directions may include exploring the compound’s interaction with nucleic acids or its ability to modulate membrane receptors. The unsaturated side chain provides a handle for further derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this molecule.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration. By integrating expertise from organic chemistry, pharmacology, and bioinformatics, researchers can accelerate the discovery process. The case of 4-(2Z)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ypropenamidobenzoic acid exemplifies how cutting-edge methodologies can be applied to complex molecules with high therapeutic promise.

In conclusion, 4-(2Z)-3-[(bold)(bold)]benzamide]benzoic acid (CAS No. 1321714 76 34) represents a significant advancement in medicinal chemistry research Its unique structural features combined with promising preclinical data make it a compelling candidate for further exploration This compound not only highlights the importance of heterocyclic scaffolds but also underscores the growing role of computational tools in guiding drug discovery efforts As research continues we can expect new insights into its mechanism of action and potential applications across multiple therapeutic areas